methyl (4-((3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)sulfonyl)phenyl)carbamate
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Overview
Description
The compound is a complex organic molecule that contains a pyrazole ring, a piperidine ring, a sulfonyl group, and a carbamate group . The pyrazole and piperidine rings are common structures in medicinal chemistry, often found in biologically active compounds .
Molecular Structure Analysis
The molecular structure of this compound would likely be quite complex due to the presence of multiple rings and functional groups. The pyrazole and piperidine rings would contribute to the rigidity of the molecule, while the sulfonyl and carbamate groups could participate in hydrogen bonding .Physical And Chemical Properties Analysis
Based on the components of the compound, it’s likely to be a solid at room temperature . The presence of the sulfonyl and carbamate groups could make it polar and potentially soluble in polar solvents .Scientific Research Applications
Synthesis and Antimicrobial Activity
- Antimicrobial Activity of Heterocycles : A study by El‐Emary et al. (2002) explores the synthesis of new heterocycles based on 3-methyl 1-phenyl-5-amino pyrazole, demonstrating potential antimicrobial activity. This research could indicate the broader applicability of pyrazole-based compounds in developing antimicrobial agents (El‐Emary, Al-muaikel, & Moustafa, 2002).
Cancer Research
- Aurora Kinase Inhibition : A patent by ロバート ヘンリー,ジェームズ (2006) mentions compounds inhibiting Aurora A kinase, suggesting potential utility in cancer treatment. This aligns with the investigation of complex molecular structures for therapeutic purposes (ロバート ヘンリー,ジェームズ, 2006).
Synthesis and Biological Evaluation
- Novel Heterocyclic Compounds : Research by Azab et al. (2013) on synthesizing novel heterocyclic compounds containing a sulfonamido moiety for antibacterial use underscores the role of such structural elements in medicinal chemistry, highlighting their broad spectrum of biological activity (Azab, Youssef, & El-Bordany, 2013).
Antimicrobial and Insecticidal Activities
- Organosulfur Compound Efficacy : A study by Lim et al. (2019) on novel anthranilic diamides demonstrates the correlation between structural features and biological activities, including insecticidal activities. This research points to the potential of designing compounds with specific functionalities for targeted biological effects (Lim, Lee, & Park, 2019).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Compounds with similar structures, such as imidazole derivatives, have been reported to show a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .
Mode of Action
It is known that the compound’s interaction with its targets can lead to changes in cellular processes, potentially contributing to its biological activities .
Biochemical Pathways
Compounds with similar structures have been reported to interact with various biochemical pathways, leading to a wide range of biological effects .
Result of Action
Compounds with similar structures have been reported to exhibit a variety of biological activities, suggesting that this compound may also have diverse effects at the molecular and cellular levels .
properties
IUPAC Name |
methyl N-[4-[3-(1-methylpyrazol-3-yl)piperidin-1-yl]sulfonylphenyl]carbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N4O4S/c1-20-11-9-16(19-20)13-4-3-10-21(12-13)26(23,24)15-7-5-14(6-8-15)18-17(22)25-2/h5-9,11,13H,3-4,10,12H2,1-2H3,(H,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQIFRXPDEKYKCE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC(=N1)C2CCCN(C2)S(=O)(=O)C3=CC=C(C=C3)NC(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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